Cas no 2305-85-3 (5,6,7,8-Tetrahydroquinazolin-2-amine)

5,6,7,8-Tetrahydroquinazolin-2-amine is a heterocyclic amine derivative with a tetrahydroquinazoline core structure. This compound is of interest in pharmaceutical and organic synthesis due to its potential as a versatile intermediate. The saturated ring system enhances stability while retaining reactivity at the amine and heterocyclic positions, making it suitable for further functionalization. Its structural features are advantageous in medicinal chemistry, particularly for the development of bioactive molecules targeting CNS and enzyme inhibition applications. The compound's well-defined chemical properties and purity ensure reproducibility in research and industrial processes. Proper handling and storage under inert conditions are recommended to maintain its integrity.
5,6,7,8-Tetrahydroquinazolin-2-amine structure
2305-85-3 structure
Product Name:5,6,7,8-Tetrahydroquinazolin-2-amine
CAS No:2305-85-3
MF:C8H11N3
MW:149.193041086197
MDL:MFCD08060043
CID:260266
PubChem ID:224783
Update Time:2025-05-27

5,6,7,8-Tetrahydroquinazolin-2-amine Chemical and Physical Properties

Names and Identifiers

    • 5,6,7,8-Tetrahydroquinazolin-2-amine
    • 2-Quinazolinamine,5,6,7,8-tetrahydro-
    • 2-Amino-5,6,7,8-tetrahydrochinazolin
    • 2-amino-5,6,7,8-tetrahydro-quinazoline
    • 2-quinazolinamine,5,6,7,8-tetrahydro
    • 5,6,7,8-Tetrahydro-chinazolin-2-ylamin
    • 5,6,7,8-tetrahydro-quinazolin-2-ylamine
    • 5,6,7,8-tetrahydroquinazoline-2-ylamine
    • 2-AMINO-5,6,7,8-TETRAHYDROQUINAZOLIN
    • 2305-85-3
    • EN300-1462197
    • NSC13568
    • AS-31818
    • 2-Amino-5,6,7,8-tetrahydroquinazoline
    • DTXSID70279645
    • CS-0060797
    • NSC-13568
    • AKOS002675851
    • SY239404
    • CAA30585
    • MFCD08060043
    • SCHEMBL601423
    • 5,6,7,8-tetrahydro-2-quinazolinamine
    • A924157
    • AIOOBFYEASSZHV-UHFFFAOYSA-N
    • 2-Quinazolinamine, 5,6,7,8-tetrahydro- (9CI)
    • DTXCID50230799
    • DB-090812
    • STK727369
    • MDL： MFCD08060043
    • Inchi： 1S/C8H11N3/c9-8-10-5-6-3-1-2-4-7(6)11-8/h5H,1-4H2,(H2,9,10,11)
    • InChI Key： AIOOBFYEASSZHV-UHFFFAOYSA-N
    • SMILES： N1C(N)=NC=C2C=1CCCC2

Computed Properties

  • Exact Mass: 149.09500
  • Monoisotopic Mass: 149.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 137
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 51.8Ų

Experimental Properties

  • Color/Form: Solid
  • Density: 1.193
  • Boiling Point: 361.5°Cat760mmHg
  • Flash Point: 199.9°C
  • Refractive Index: 1.612
  • PSA: 51.80000
  • LogP: 1.51880

5,6,7,8-Tetrahydroquinazolin-2-amine Security Information

5,6,7,8-Tetrahydroquinazolin-2-amine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5,6,7,8-Tetrahydroquinazolin-2-amine Pricemore >>

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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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